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Compound of Interest

Compound Name: Quinazoline-6-carbaldehyde

Cat. No.: B1322219

Quinazoline-6-carbaldehyde: A Technical Guide
for Researchers

CAS Number: 439811-22-0

This technical guide provides an in-depth overview of Quinazoline-6-carbaldehyde, a
heterocyclic aromatic compound of interest to researchers in medicinal chemistry and drug
development. Due to the limited availability of specific experimental data for Quinazoline-6-
carbaldehyde, this document also includes representative information and protocols from
closely related quinazoline derivatives to serve as a practical reference.

Chemical and Physical Properties

Quinazoline-6-carbaldehyde belongs to the quinazoline family, a class of compounds known
for their broad range of biological activities.[1][2] The core structure consists of a benzene ring
fused to a pyrimidine ring. The aldehyde group at the 6-position offers a reactive site for further
chemical modifications, making it a valuable intermediate in the synthesis of more complex
molecules.[3]
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Property Value Reference

Molecular Formula CoHeN20 General Chemical Knowledge
Molecular Weight 158.16 g/mol General Chemical Knowledge
Appearance Likely a solid Inferred from related

compounds

Expected to be soluble in
Solubility organic solvents like DMSO
and DMF

Inferred from related

compounds

Supplier Information

Quinazoline-6-carbaldehyde is available from various chemical suppliers catering to the

research and development sector.

Supplier Website Notes
Availability and pricing may
BLD Pharm bldpharm.com
vary.
] ) Lists multiple suppliers in
ChemicalBook chemicalbook.com

China.

Synthesis of Quinazoline Derivatives: A General

Overview

While a specific, detailed protocol for the synthesis of Quinazoline-6-carbaldehyde is not

readily available in the reviewed literature, numerous methods exist for the synthesis of the

quinazoline core. These methods can be adapted for the synthesis of specific derivatives.

Common strategies include microwave-assisted synthesis, metal-catalyzed reactions, and

multi-component reactions.[4][5][6]

Below is a generalized workflow for the synthesis of quinazoline derivatives, which could be

conceptually applied for the synthesis of Quinazoline-6-carbaldehyde or its precursors.
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A generalized workflow for the synthesis of substituted quinazolines.

Experimental Protocols (Representative Examples)

The following protocols are generalized from methods used for the synthesis and biological
evaluation of various quinazoline derivatives and should be adapted and optimized for

Quinazoline-6-carbaldehyde.

Representative Synthesis of a Quinazoline Derivative
(Microwave-Assisted)

This protocol is a representative example of a one-pot, three-component synthesis of a

quinazoline derivative.[5]
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Materials:

Substituted 2-aminobenzophenone

Aromatic aldehyde

Ammonium acetate

Ethanol (optional, for solvent-based reactions)
Procedure:

» In a microwave-safe vessel, combine the 2-aminobenzophenone (1 mmol), aromatic
aldehyde (1 mmol), and ammonium acetate (1.5 mmol).

« |If performing a solvent-based reaction, add a minimal amount of ethanol. For solvent-free
conditions, proceed without a solvent.

o Seal the vessel and place it in a microwave reactor.

« Irradiate the mixture at a suitable temperature (e.g., 100-150°C) for a specified time (e.qg.,
10-30 minutes).

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

o If a precipitate forms, filter the solid and wash with cold ethanol.

« If no precipitate forms, concentrate the reaction mixture under reduced pressure.

» Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., hexane/ethyl acetate).

o Characterize the final product using spectroscopic methods (*H NMR, 3C NMR, MS).

In Vitro Cytotoxicity Assay (MTT Assay)
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This protocol describes a common method for evaluating the cytotoxic effects of compounds on

cancer cell lines, a frequent application for novel quinazoline derivatives.[7]

Materials:

Human cancer cell lines (e.g., MCF-7, A549)
Complete growth medium (e.g., DMEM with 10% FBS)
Phosphate-buffered saline (PBS)

Trypsin-EDTA

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Dimethyl sulfoxide (DMSOQO)
96-well microplates

Test compound (Quinazoline-6-carbaldehyde) dissolved in DMSO

Procedure:

Culture the cancer cells in complete growth medium in a humidified incubator at 37°C with
5% CO:a.

Harvest the cells using trypsin-EDTA and perform a cell count.

Seed the cells into 96-well plates at a density of approximately 5,000-10,000 cells per well
and incubate for 24 hours to allow for cell attachment.

Prepare serial dilutions of the test compound in the growth medium. The final DMSO
concentration should be kept below 0.5%.

Remove the old medium from the wells and add 100 pL of the medium containing the test
compound at various concentrations. Include a vehicle control (medium with DMSO) and a
positive control (a known cytotoxic agent).
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 Incubate the plates for 48-72 hours.

 After the incubation period, add 20 pL of MTT solution to each well and incubate for another
4 hours.

o Carefully remove the medium and add 150 pL of DMSO to each well to dissolve the
formazan crystals.

e Measure the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability for each concentration and determine the 1Cso value
(the concentration of the compound that inhibits cell growth by 50%).

Biological Activities of Quinazoline Derivatives

The quinazoline scaffold is a "privileged structure” in medicinal chemistry, with derivatives
exhibiting a wide array of biological activities.[8][9][10] While specific biological data for
Quinazoline-6-carbaldehyde is scarce in the public domain, the broader class of quinazolines
has been extensively studied for various therapeutic applications.

Table of Reported Biological Activities for Quinazoline Derivatives:

Biological Activity Therapeutic Area References
Anticancer Oncology [71[11][12][13]
Anti-inflammatory Inflammation [1]
Antimicrobial Infectious Diseases [14]

Antiviral Infectious Diseases [4]
Antihypertensive Cardiovascular [6]
Anticonvulsant Neurology [1]

The biological activity of a specific quinazoline derivative is highly dependent on the nature and
position of its substituents. The aldehyde group at the 6-position of Quinazoline-6-
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carbaldehyde provides a handle for the synthesis of a diverse library of compounds for
screening and development.[4]

Signaling Pathways and Mechanisms of Action
(General for Quinazoline Derivatives)

Many biologically active quinazoline derivatives exert their effects by interacting with specific
molecular targets, often within cellular signaling pathways. A prominent example is the
inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and
survival.

Below is a simplified representation of a generic kinase inhibition pathway, a common
mechanism of action for many anticancer quinazoline-based drugs.

Generic Kinase Signaling Pathway

Growth Factor

Binds and Activates Inhibits Kinase Activity

Geceptor Tyrosine Kinase (RTKD

Phosphorylates and Activates

Downstream Signaling
(e.g., RAS-RAF-MEK-ERK)

Regulates

Cellular Response
(Proliferation, Survival)
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Simplified diagram of kinase inhibition by a quinazoline derivative.

Conclusion

Quinazoline-6-carbaldehyde is a valuable chemical intermediate for the synthesis of novel
compounds with potential therapeutic applications. While specific biological data for this
compound is limited, the rich chemistry and diverse biological activities of the broader
quinazoline class make it an attractive scaffold for further investigation. The experimental
protocols and general information provided in this guide serve as a starting point for
researchers interested in exploring the potential of Quinazoline-6-carbaldehyde and its
derivatives in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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